Cas no 2172625-40-8 (ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate)

• Product Name: ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate
• CAS No: 2172625-40-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6425725
• PubChem ID: 165519366
• Update Time: 2025-06-08

ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate
• EN300-1281558
• 2172625-40-8

• Inchi： 1S/C9H14N2O3/c1-2-14-8(12)4-6-11-5-3-7(11)9(10)13/h4,6-7H,2-3,5H2,1H3,(H2,10,13)/b6-4+
• InChI Key： ODONIBISRJPTIL-GQCTYLIASA-N
• SMILES： O=C(C1CCN1/C=C/C(=O)OCC)N

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate

Ethyl 3-(2-Carbamoylazetidin-1-yl)prop-2-enoate (CAS No. 2172625-40-8): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate (CAS No. 2172625-40-8) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical characteristics, synthesis methods, and recent research findings related to ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate.

Chemical Structure and Properties

Ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate is a small molecule with a molecular formula of C₉H₁₃N₃O₃. The compound features an azetidine ring, which is a four-membered heterocyclic ring containing one nitrogen atom. The presence of this ring imparts unique conformational flexibility and stability to the molecule, making it an attractive scaffold for drug design. Additionally, the ester and carbamoyl functional groups contribute to its solubility and reactivity, which are crucial for its biological activity.

The physical properties of ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate include a molecular weight of approximately 199.21 g/mol and a melting point ranging from 85°C to 87°C. These properties make it suitable for various pharmaceutical formulations, including oral and injectable forms.

Synthesis Methods

The synthesis of ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate has been explored using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of ethyl acrylate with an azetidine derivative in the presence of a coupling reagent such as diisopropylcarbodiimide (DIC). This method typically yields high purity products with good yields.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. This method can significantly reduce reaction times and improve product yields, making it a preferred choice for large-scale production.

Biological Activity and Therapeutic Potential

Ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate has shown promising biological activity in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has demonstrated that this compound can effectively inhibit the activity of protein kinases, which are implicated in several diseases, including cancer and inflammatory disorders.

In addition to its enzyme-inhibiting properties, ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate has also been studied for its anti-inflammatory effects. Preclinical studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions such as arthritis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these early-stage trials continue to show positive results, further Phase II and III trials will be conducted to assess the efficacy of ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-enoate in treating specific diseases. The ultimate goal is to bring this compound to market as a new therapeutic option for patients suffering from conditions such as cancer, inflammation, and other related disorders.

Conclusion

Ethyl 3-(2-carbamoylazetidin-1-yl)prop-2-en oate (CAS No. 2172625-40)-8 is a promising compound with a unique chemical structure that offers significant potential in pharmaceutical research. Its ability to inhibit key enzymes and reduce inflammation makes it an attractive candidate for developing new therapeutic agents. As research continues to advance, we can expect to see more insights into the mechanisms of action and clinical applications of this compound.